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Compound of Interest

Compound Name: Dibutyltin oxide

cat. No.: B1670442

An In-depth Technical Guide to Dibutyltin Oxide: Properties, Applications, and Biological
Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyltin oxide (DBTO), an organotin compound with the chemical formula (C4Hs)2SnO0O, is a
versatile chemical entity with significant applications in both industrial and research settings.[1]
Its primary CAS number is 818-08-6.[1][2][3][4][5][6][7] This technical guide provides a
comprehensive overview of the physicochemical properties, synthesis, experimental protocols
for key applications, and the biological activities of dibutyltin oxide, with a particular focus on
its relevance to drug development professionals.

Physicochemical Properties

Dibutyltin oxide is typically a white to off-white amorphous powder.[7][8] While it is generally
insoluble in water and organic solvents, it can be solubilized in specific solvent systems for
reaction purposes.[1][8]

Table 1: Physical and Chemical Properties of Dibutyltin
Oxide
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Property Value Source(s)

CAS Number 818-08-6 [L121[3][41[5]16]1[7]
Molecular Formula CsH1s0Sn [21[31[4][7]

Molar Mass 248.94 g/mol [BI4151[7]
Appearance White to off-white solid/powder  [1][7][8][9]
Density 1.5-1.6 g/cm3 [11[3]114]

Melting Point >300 °C (decomposes) [L1141071191

Boiling Point >300 °C (decomposes) [4]

Solubility in Water 39-4.2mglLat20°°C (very [3][9][10]

poor)

Autoignition Temperature

279 - 525 °C

[11(31[4]

Experimental Protocols
Synthesis of Dibutyltin Oxide

A common method for the preparation of dibutyltin oxide involves the hydrolysis of dibutyltin

dichloride with a base, such as sodium hydroxide.[5][9]

Materials:

Dibutyltin dichloride

n-heptane (surfactant)

Deionized water

Procedure:

Sodium hydroxide solution (10% w/v)

Reaction vessel equipped with a stirrer and thermometer
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o Charge the reactor with 607.4 g of dibutyltin dichloride and 1.2 g of n-heptane.[9]
e Heat the mixture to 60 °C with stirring.[9]

e Slowly add 1600 g of a 10% sodium hydroxide solution to the reactor over approximately 2.5
hours.[9]

 After the addition is complete, continue stirring the reaction mixture at a constant
temperature for 1 hour.[9]

e The resulting dibutyltin oxide precipitates as a solid.
« |solate the product by filtration.
e Wash the solid product thoroughly with deionized water to remove any remaining salts.

e Dry the purified dibutyltin oxide under a vacuum.

Regioselective Tosylation of Carbohydrates

Dibutyltin oxide is an effective catalyst for the regioselective tosylation of diols and polyols, a
crucial transformation in carbohydrate chemistry.[1][4]

Materials:

Saccharide substrate (e.g., methyl mannoside)

Dibutyltin oxide (catalyst)

Tetrabutylammonium bromide (TBAB)

N,N-Diisopropylethylamine (DIPEA)

p-Toluenesulfonyl chloride (TsCl)

Glass vessel (5-10 mL)

Procedure:
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e In a glass vessel, combine the saccharide substrate (0.5 mmol), dibutyltin oxide (12 mg,
0.05 mmol), and TBAB (48 mg, 0.15 mmol).[4]

» Grind the solid components together.
e Add DIPEA (3-4 equivalents) and TsCI to the mixture.[1][4]

o Heat the reaction mixture to 75 °C with stirring. The heterogeneous mixture will gradually
become a homogenous slurry.[1][4]

e Monitor the reaction progress by thin-layer chromatography.

e Upon completion, quench the reaction and purify the product using standard
chromatographic techniques.

Microwave-Assisted Esterification

Dibutyltin oxide can catalyze esterification reactions, and the use of microwave irradiation can
significantly accelerate the process.[7]

Materials:

Carboxylic acid (e.g., heptanoic acid)

Alcohol (e.g., benzyl alcohol)

Dibutyltin oxide (10 mol%)

Microwave reactor

Procedure:
« Combine an equimolar mixture of the carboxylic acid and alcohol in an open tube.[7]
e Add 10 mol% of dibutyltin oxide to the mixture.[7]

e Place the tube in a monomode microwave reactor and irradiate with 300 W power at 180 °C
for approximately 50 minutes with stirring.[7]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1670442?utm_src=pdf-body
https://www.mdpi.com/2073-4344/11/2/202
https://www.researchgate.net/publication/349023178_Catalytic_Regioselective_Sulfonylation_of_Carbohydrates_with_Dibutyltin_Oxide_under_Solvent-Free_Conditions
https://www.mdpi.com/2073-4344/11/2/202
https://www.researchgate.net/publication/349023178_Catalytic_Regioselective_Sulfonylation_of_Carbohydrates_with_Dibutyltin_Oxide_under_Solvent-Free_Conditions
https://www.mdpi.com/2073-4344/11/2/202
https://www.benchchem.com/product/b1670442?utm_src=pdf-body
https://sciforum.net/manuscripts/1078/original.pdf
https://www.benchchem.com/product/b1670442?utm_src=pdf-body
https://sciforum.net/manuscripts/1078/original.pdf
https://www.benchchem.com/product/b1670442?utm_src=pdf-body
https://sciforum.net/manuscripts/1078/original.pdf
https://sciforum.net/manuscripts/1078/original.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Monitor the reaction by thin-layer chromatography.
o After completion, purify the crude product by flash column chromatography.[7]

Biological Activity and Signaling Pathways

Recent studies have identified dibutyltin compounds as endocrine disruptors that can interact
with nuclear receptors, specifically the Peroxisome Proliferator-Activated Receptor-gamma
(PPARY) and Retinoid X Receptor-alpha (RXRa).[11][12] This interaction has significant
implications for adipogenesis and inflammatory responses.

Dibutyltin compounds act as partial agonists of PPARy and, in some cases, RXRa.[11][12] The
activation of the PPARy/RXRa heterodimer leads to the transcriptional regulation of target
genes involved in adipocyte differentiation and inflammation.[11][12]

Diagram 1: Signaling Pathway of Dibutyltin Oxide
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Click to download full resolution via product page
Caption: Dibutyltin oxide's activation of the PPARy/RXRa pathway.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the regioselective tosylation of a diol
using dibutyltin oxide as a catalyst.

Diagram 2: Experimental Workflow for Regioselective
Tosylation
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Caption: Workflow for DBTO-catalyzed regioselective tosylation.
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Toxicology and Safety

Dibutyltin oxide is a hazardous substance and should be handled with appropriate safety
precautions. It is toxic if swallowed and can cause skin and severe eye irritation.[13][14]
Prolonged or repeated exposure may cause damage to organs, particularly the thymus.[5][14]
There is also evidence to suggest that it may be a suspected mutagen and teratogen.[13][14]

ble 2: Toxicological for Dibutyltin Oxid

Endpoint Species Value Source(s)
LDso (Oral) Rat 172 - 500 mg/kg [6][10]
LDso (Dermal) Rat >2000 mg/kg [6]

Eye Irritation Rabbit Corrosive/Severe [6][14]
Skin Irritation Rabbit Irritant [6][13]

Analytical Methods

Several analytical methods are available for the detection and quantification of dibutyltin
oxide. A common approach for analyzing airborne DBTO involves collection on a glass fiber
filter, followed by desorption with 10% acetic acid in toluene and analysis by graphite furnace
atomic absorption spectroscopy (GFAAS).[2] Another method involves derivatization followed
by gas chromatography-mass spectrometry (GC-MS).[15][16]

Conclusion

Dibutyltin oxide is a valuable organotin compound with diverse applications in organic
synthesis, serving as a catalyst for esterification and regioselective sulfonylation reactions. For
drug development professionals, its recently elucidated role as a modulator of the
PPARy/RXRa signaling pathway presents both potential opportunities for therapeutic
intervention and a critical consideration in toxicological assessments. A thorough understanding
of its properties, handling requirements, and biological effects is essential for its safe and
effective use in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670442#dibutyltin-oxide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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